Cas no 1226429-69-1 (N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide)

• Product Name: N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• CAS No: 1226429-69-1
• MF: C₁₉H₂₂FN₃O₂S
• MW: 375.460286617279
• CID: 5981197
• PubChem ID: 49677660
• Update Time: 2025-08-04

N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• 4-N-(3-fluoro-4-methylphenyl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• SR-01000926230
• 1226429-69-1
• F5901-0187
• N4-(3-fluoro-4-methylphenyl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide
• VU0528078-1
• AKOS024527459
• SR-01000926230-1
• N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide

• Inchi： 1S/C19H22FN3O2S/c1-13-4-5-15(11-17(13)20)22-18(24)14-6-8-23(9-7-14)19(25)21-12-16-3-2-10-26-16/h2-5,10-11,14H,6-9,12H2,1H3,(H,21,25)(H,22,24)
• InChI Key： OXDAZWQRBUHPLY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])N([H])C(N1C([H])([H])C([H])([H])C([H])(C(N([H])C2C([H])=C([H])C(C([H])([H])[H])=C(C=2[H])F)=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 375.14167629g/mol
• Monoisotopic Mass: 375.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.7Ų

Additional information on N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide

Introduction to N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide (CAS No: 1226429-69-1)

N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1226429-69-1, represents a convergence of multiple chemical functionalities that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a piperidine core, which is a common motif in many bioactive molecules. Piperidines are known for their ability to enhance the solubility and bioavailability of drugs, making them an attractive scaffold for medicinal chemists. In this particular compound, the piperidine ring is substituted with two distinct groups: a 3-fluoro-4-methylphenyl group and a thiophen-2-ylmethyl group. These substituents not only contribute to the compound's complexity but also open up a wide range of possible interactions with biological targets.

The presence of the fluoro atom in the phenyl ring is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The specific positioning of the fluoro atom at the 3-position relative to the methyl group in this compound suggests that it may exhibit enhanced binding properties to certain biological receptors. This is an area of active research, as fluorinated compounds have shown promise in various therapeutic applications.

The second major substituent, the thiophen-2-ylmethyl group, adds another layer of complexity to the molecule. Thiophenes are heterocyclic compounds that are widely found in natural products and pharmaceuticals. They are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The incorporation of a thiophene ring into this compound not only enhances its structural diversity but also potentially expands its range of biological activities.

Recent studies have begun to explore the pharmacological potential of this compound. Initial in vitro assays have shown that N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide exhibits interesting properties that warrant further investigation. For instance, preliminary data suggest that it may have inhibitory effects on certain enzymes and receptors that are implicated in various diseases. These findings align with the growing interest in developing multifunctional compounds that can target multiple pathways simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. The successful preparation of this molecule highlights the expertise and innovation present in modern chemical research laboratories. The synthetic route also provides insights into how similar compounds can be designed and synthesized, potentially leading to new therapeutic agents.

In conclusion, N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide (CAS No: 1226429-69-1) is a promising compound with a unique chemical structure that may have significant biological activities. Its molecular design incorporates key functional groups such as fluoro, methyl, and thiophene moieties, which are known to enhance binding affinity and bioactivity. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.